N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C18H16FN3O3S/c19-15-8-6-14(7-9-15)17-10-11-18(22-21-17)25-13-12-20-26(23,24)16-4-2-1-3-5-16/h1-11,20H,12-13H2
• InChI Key: VXKSCJAOSXPWSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3S
• Molecular Weight: 373.4 g/mol

Description

N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Antimicrobial Activities

Research by Sarvaiya, Gulati, and Patel (2019) on arylazopyrazole pyrimidone clubbed heterocyclic compounds, including derivatives structurally similar to N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide, demonstrated their antimicrobial potency against various bacteria and fungi. These compounds' structures were confirmed through analytical and spectral studies, and their antimicrobial activities were evaluated, indicating potential applications in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Anticancer Activity

A study by Rathish et al. (2012) explored the anticancer activity of novel pyridazinone derivatives bearing benzenesulfonamide moiety. These compounds exhibited remarkable activity against several human cancer cell lines, including leukemia and non-small cell lung cancer, indicating their potential as lead compounds for developing new anticancer agents (Rathish et al., 2012).

Anti-inflammatory, Analgesic, and Antioxidant Activities

Küçükgüzel et al. (2013) synthesized a series of celecoxib derivatives, including N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides. These compounds were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showing promising results without causing significant tissue damage in liver, kidney, colon, and brain, compared to untreated controls or celecoxib. This suggests their potential therapeutic application in managing inflammation and related conditions (Küçükgüzel et al., 2013).

Cytotoxic and Tumor-Specific Activities

Gul et al. (2016) reported on new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides with significant cytotoxic activities and potential as carbonic anhydrase inhibitors. Some derivatives demonstrated strong inhibition against human cytosolic isoforms hCA I and II, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).